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Compound of Interest

3-Bromo-6-hydroxy-2-
Compound Name:
methylpyridine

cat. No.: B1272738

An In-depth Technical Guide on the Physicochemical Properties of 3-Bromo-6-hydroxy-2-
methylpyridine

For researchers, scientists, and drug development professionals, a precise understanding of
the fundamental physicochemical properties of a compound is critical for its application in
synthesis and development. This guide provides the core data for 3-Bromo-6-hydroxy-2-
methylpyridine.

Physicochemical Data Summary

The foundational chemical data for 3-Bromo-6-hydroxy-2-methylpyridine is presented below.
This information is essential for stoichiometric calculations, analytical characterization, and
regulatory documentation.

Property Value
Molecular Formula C6H6BrNOJ[1][2]
Molecular Weight 188.02 g/mol [1][2][3]

Logical Relationship of Chemical Identifiers
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The following diagram illustrates the logical flow from the compound's nomenclature to its
empirical formula and calculated molecular weight.
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Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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